Cas no 923091-74-1 (N-cyclopentyl-2-3-(2-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide)

• Product Name: N-cyclopentyl-2-3-(2-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide
• CAS No: 923091-74-1
• MF: C₁₈H₂₁N₃O₂
• MW: 311.378244161606
• CID: 5498363
• PubChem ID: 7671925
• Update Time: 2025-07-17

N-cyclopentyl-2-3-(2-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• F2774-3094
• 923091-74-1
• AKOS024465590
• N-cyclopentyl-2-(6-oxo-3-(o-tolyl)pyridazin-1(6H)-yl)acetamide
• N-cyclopentyl-2-[3-(2-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide
• N-cyclopentyl-2-[3-(2-methylphenyl)-6-oxopyridazin-1-yl]acetamide
• N-cyclopentyl-2-3-(2-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide

• Inchi： 1S/C18H21N3O2/c1-13-6-2-5-9-15(13)16-10-11-18(23)21(20-16)12-17(22)19-14-7-3-4-8-14/h2,5-6,9-11,14H,3-4,7-8,12H2,1H3,(H,19,22)
• InChI Key： IAUOOFJGUJZCMW-UHFFFAOYSA-N
• SMILES： O=C(CN1C(C=CC(C2C=CC=CC=2C)=N1)=O)NC1CCCC1

Computed Properties

• Exact Mass: 311.16337692g/mol
• Monoisotopic Mass: 311.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61.8Ų

Additional information on N-cyclopentyl-2-3-(2-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide

N-cyclopentyl-2-3-(2-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide: A Comprehensive Overview

N-cyclopentyl-2-3-(2-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide (CAS No. 923091-74-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its mechanisms of action and therapeutic applications.

The molecular structure of N-cyclopentyl-2-3-(2-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide is composed of a cyclopentyl group, a 2-methylphenyl moiety, and a 6-oxo-1,6-dihydropyridazin ring. These structural elements contribute to its distinct chemical properties and biological activities. The cyclopentyl group provides flexibility and hydrophobicity, while the 2-methylphenyl moiety enhances aromatic interactions. The 6-oxo-1,6-dihydropyridazin ring is a key pharmacophore that confers specific biological activities.

Recent studies have highlighted the potential of N-cyclopentyl-2-3-(2-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, N-cyclopentyl-2-3-(2-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide has also been investigated for its potential in cancer therapy. Studies have demonstrated that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as the PI3K/AKT and MAPK pathways. This dual mechanism of action—anti-inflammatory and pro-apoptotic—makes it an attractive target for further drug development.

The pharmacokinetic properties of N-cyclopentyl-2-3-(2-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide have also been extensively studied. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential use as an oral medication. Additionally, its low toxicity and high selectivity towards specific targets further enhance its therapeutic potential.

Preclinical studies have provided valuable insights into the safety and efficacy of N-cyclopentyl-2-3-(2-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-y-lacetamide. Animal models have shown that it can effectively reduce inflammation and tumor growth without significant adverse effects. These findings have paved the way for clinical trials to evaluate its safety and efficacy in human subjects.

In conclusion, N-cyclopentyl-2-{3-[2-methylphenyl]-6-o-xo}-1,6-dihydro-pyridazin--1-y-l-acetamide (CAS No. 923091–74–1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive target for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely to play an increasingly important role in the treatment of various diseases.